
Turnbull's Blue vs. Prussian Blue: A Tale of Two
Blues, One Compound

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferric ferricyanide

Cat. No.: B224695 Get Quote

For centuries, the vibrant world of pigments has been colored by two seemingly distinct blues:

Turnbull's Blue and Prussian Blue. Historically synthesized through different chemical

pathways, their relationship has been a long-standing topic of discussion among chemists. This

guide provides a comprehensive comparison, supported by experimental evidence, to elucidate

whether these two iconic pigments are indeed different compounds or merely variations of the

same chemical entity. For researchers, scientists, and professionals in drug development,

understanding the precise nature of these compounds is crucial for applications ranging from

analytical chemistry to medicine.

At a Glance: The Modern Verdict
Modern analytical techniques have definitively shown that Turnbull's Blue and Prussian Blue

are, in fact, the same chemical compound: iron(III) hexacyanoferrate(II), with the idealized

chemical formula Fe₄[Fe(CN)₆]₃.[1] The historical distinction arose from their different methods

of preparation, which led to variations in particle size, the degree of hydration, and the

presence of impurities. These subtle physical differences account for the slight variations in

color that were historically observed.

Historical Synthesis and the Root of the "Two
Blues" Theory
The perceived difference between Turnbull's Blue and Prussian Blue stemmed from their

distinct synthesis routes.
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Prussian Blue Synthesis: The traditional synthesis of Prussian Blue involves the reaction of an

iron(III) salt with a ferrocyanide salt.[1]

Turnbull's Blue Synthesis: Conversely, Turnbull's Blue was historically prepared by reacting an

iron(II) salt with a ferricyanide salt.[2]

The initial assumption was that these different starting materials would yield distinct final

products, as illustrated in the diagram below.

Prussian Blue Synthesis Turnbull's Blue Synthesis

Iron(III) salt

Prussian Blue
Fe₄[Fe(CN)₆]₃

Potassium Ferrocyanide
K₄[Fe(CN)₆] Iron(II) salt

Turnbull's Blue
(Historically Assumed Structure)

Potassium Ferricyanide
K₃[Fe(CN)₆]

Click to download full resolution via product page

Historical synthesis pathways for Prussian Blue and Turnbull's Blue.

However, what was not initially understood is the rapid electron transfer that occurs between

the iron ions and the hexacyanoferrate complex. In the Turnbull's Blue synthesis, an electron is

quickly transferred from the iron(II) ion to the [Fe(CN)₆]³⁻ complex, resulting in the formation of

an iron(III) ion and a [Fe(CN)₆]⁴⁻ complex. This leads to the same final product as in the

Prussian Blue synthesis.

Quantitative and Qualitative Comparison
While chemically identical, the historical preparations can lead to materials with slightly different

physical properties. The following table summarizes these comparisons.
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Property
Prussian Blue
(Traditional
Synthesis)

Turnbull's Blue
(Traditional
Synthesis)

Modern
Understanding

Chemical Formula Fe₄[Fe(CN)₆]₃ Fe₄[Fe(CN)₆]₃

Both are identical,

with the formula

Fe₄[Fe(CN)₆]₃·xH₂O.

Color

Deep, intense blue,

sometimes described

as slightly darker.[3]

Intense blue,

sometimes noted to

be slightly lighter than

Prussian Blue.[3]

The color is due to an

intervalence charge

transfer between

Fe(II) and Fe(III) ions,

with a strong

absorption around 700

nm.[1][4] Minor color

differences are

attributed to particle

size and impurities.

Synthesis Reactants
Iron(III) salt +

Ferrocyanide salt

Iron(II) salt +

Ferricyanide salt

Different starting

materials that lead to

the same final product

due to rapid electron

transfer.[1]

Mössbauer

Spectroscopy

Shows the presence

of high-spin Fe³⁺ and

low-spin Fe²⁺ ions.[5]

[6]

Shows the presence

of high-spin Fe³⁺ and

low-spin Fe²⁺ ions.[5]

[6]

Mössbauer spectra for

both are identical,

confirming the same

electronic structure

and oxidation states of

the iron centers.[2][5]

[6][7]

Crystal Structure
Face-centered cubic

lattice.

Face-centered cubic

lattice.

Both share the same

face-centered cubic

crystal structure.[2]
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The following are representative experimental protocols for the synthesis of Prussian Blue and

Turnbull's Blue, reflecting the historical methods.

Protocol 1: Synthesis of Prussian Blue
Objective: To synthesize Prussian Blue by the reaction of an iron(III) salt with potassium

ferrocyanide.

Materials:

Iron(III) chloride (FeCl₃)

Potassium ferrocyanide (K₄[Fe(CN)₆])

Distilled water

Beakers

Stirring rod

Filter paper and funnel

Procedure:

Prepare a 0.1 M solution of iron(III) chloride by dissolving the appropriate amount in distilled

water.

Prepare a 0.1 M solution of potassium ferrocyanide by dissolving the appropriate amount in

distilled water.

Slowly add the potassium ferrocyanide solution to the iron(III) chloride solution while stirring

continuously.

A deep blue precipitate of Prussian Blue will form immediately.

Continue stirring for 5-10 minutes to ensure complete reaction.

Filter the precipitate using filter paper and wash with distilled water to remove any soluble

impurities.
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Dry the precipitate in a low-temperature oven.

Protocol 2: Synthesis of Turnbull's Blue
Objective: To synthesize Turnbull's Blue by the reaction of an iron(II) salt with potassium

ferricyanide.

Materials:

Iron(II) sulfate (FeSO₄)

Potassium ferricyanide (K₃[Fe(CN)₆])

Distilled water

Beakers

Stirring rod

Filter paper and funnel

Procedure:

Prepare a 0.1 M solution of iron(II) sulfate by dissolving the appropriate amount in distilled

water. It is recommended to use freshly prepared solution to minimize oxidation of Fe²⁺ to

Fe³⁺.

Prepare a 0.1 M solution of potassium ferricyanide by dissolving the appropriate amount in

distilled water.

Slowly add the potassium ferricyanide solution to the iron(II) sulfate solution while stirring

continuously.

A deep blue precipitate, historically known as Turnbull's Blue, will form.

Continue stirring for 5-10 minutes.

Filter the precipitate using filter paper and wash with distilled water.
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Dry the precipitate in a low-temperature oven.

The Decisive Evidence: Modern Analytical
Techniques
The definitive conclusion that Turnbull's Blue and Prussian Blue are the same compound

comes from modern analytical techniques that can probe the electronic and structural

properties of materials at the atomic level.

Analytical Characterization

Turnbull's Blue
(from Fe²⁺ + [Fe(CN)₆]³⁻)

Mössbauer Spectroscopy

X-ray Diffraction

IR Spectroscopy

Prussian Blue
(from Fe³⁺ + [Fe(CN)₆]⁴⁻)

Identical Compound
Fe₄[Fe(CN)₆]₃

Identical Spectra

Identical Crystal Structure

Identical Vibrational Modes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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